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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

Technical Support Center: Aluminum Lactate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on effectively dissolving aluminum lactate
powder. Below you will find troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and relevant technical data to support your experiments.

Physical and Chemical Properties of Aluminum
Lactate

Property Value Citations

Chemical Formula C₉H₁₅AlO₉ [1]

Molecular Weight 294.19 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[2][3]

Melting Point >300 °C [2][3]

pH of Solution
3.0 - 4.0 (for 100 g/L solution

at 25°C)
[4]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

[5]
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Solubility Data
The solubility of aluminum lactate is highly dependent on the solvent, temperature, and pH.

While readily soluble in water, quantitative data in common organic solvents is not readily

available in published literature.

Solvent
Solubility at 20-
25°C ( g/100 mL)

Notes Citations

Water > 10 g/100 mL

Very soluble.

Dissolution rate is

significantly increased

with heat. The

resulting solution is

acidic (pH 3-4).

[4][6]

Ethanol Data not available

Generally considered

insoluble or poorly

soluble.

Methanol Data not available

Generally considered

insoluble or poorly

soluble.

DMSO Data not available
No quantitative data

available.

Acetone Data not available

Generally considered

insoluble or poorly

soluble.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: My aluminum lactate powder is not dissolving in
water, or the solution is cloudy. What should I do?
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This is a common issue that can typically be resolved by adjusting your methodology. The most

likely causes are low temperature or incorrect pH.

Temperature: Aluminum lactate dissolves much more effectively and rapidly in warm or hot

water.[7] Try heating the solvent to 50-70°C before adding the powder.

Agitation: Ensure you are using continuous and vigorous agitation, such as a magnetic

stirrer.

Time: Some aluminum salts can be slow to dissolve. If the solution appears cloudy, continue

stirring in warm water for an extended period (e.g., 30-60 minutes). For stubborn batches,

leaving the solution to stir overnight at room temperature may help achieve full dissolution.[8]

pH: Aluminum salts are most insoluble in the neutral pH range (approx. 6-8). If your water is

neutral or slightly alkaline, or if you are dissolving the powder into a buffered solution, the

aluminum may precipitate as aluminum hydroxide. Since aluminum lactate naturally forms

an acidic solution (pH 3-4), using deionized water is recommended to avoid pH shifts.
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Start: Powder not dissolving / 
Solution is cloudy

Is the solvent heated?
(e.g., 50-70°C)

Action: Heat solvent to 50-70°C 
and stir continuously.

No

Are you using a buffered solution
 or neutral pH water?

Yes

Action: Use deionized water.
If using a buffer, check for precipitation

 of aluminum phosphate/hydroxide.

Yes

Has sufficient time passed
 with agitation?

No

Result: Issue persists.
Consider material quality or

 insoluble contaminants.

Action: Continue stirring.
Consider leaving overnight.

No

Result: Powder Dissolved

Yes

Click to download full resolution via product page

Fig 1. Troubleshooting workflow for aluminum lactate dissolution.
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Q2: I added my aqueous aluminum lactate stock
solution to my cell culture medium and a precipitate
formed immediately. What happened?
This is likely due to the reaction of aluminum ions with components in your medium.

Phosphate Interaction: Cell culture media are typically buffered with phosphate salts.

Aluminum ions (Al³⁺) have a very high affinity for phosphate and will readily form highly

insoluble aluminum phosphate.

pH Shift: Your aluminum lactate stock solution is acidic (pH 3-4). When added to the neutral

pH (7.2-7.4) of the cell culture medium, the localized pH drop followed by rapid neutralization

can cause aluminum hydroxide to precipitate. Aluminum hydroxide has its lowest solubility at

this neutral pH range.

Solution:

Test the compatibility of aluminum lactate with your specific medium at the desired final

concentration in a small-scale pilot experiment before treating your cells.

Consider using a low-phosphate medium formulation if your experiment allows.

Add the stock solution very slowly, dropwise, to the medium while swirling vigorously to

minimize localized concentration and pH shocks.

Q3: Can I dissolve aluminum lactate in ethanol,
methanol, or DMSO?
There is no reliable, published quantitative data on the solubility of aluminum lactate in these

common organic solvents. Anecdotal and older sources often classify it as insoluble in

alcohols.[5] If your experiment requires a non-aqueous solvent, you must perform small-scale

solubility tests to determine its suitability for your application. See the protocol section below for

guidance.
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Q4: My solution pH is critical. How does dissolving
aluminum lactate affect it?
Dissolving aluminum lactate powder in unbuffered water will produce an acidic solution with a

pH between 3.0 and 4.0.[4] This is due to the hydrolysis of the aluminum ion. If you need to

maintain a neutral pH, you will need to buffer your final solution. However, be mindful of using

phosphate-based buffers due to the high risk of precipitation (see Q2).

Experimental Protocols
Protocol 1: Standard Method for Dissolving Aluminum
Lactate in Water
This protocol is designed to prepare a stock solution of aluminum lactate in water efficiently.
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Start

1. Measure desired volume
of deionized water into a

 sterile glass beaker with a
 magnetic stir bar.

2. Gently heat the water on a
 hot plate with stirring to
 50-70°C. Do not boil.

3. Weigh the required mass of
 aluminum lactate powder.

4. Slowly add the powder to the
 vortex of the stirring warm water.

5. Continue stirring until the
 powder is fully dissolved.

 The solution should be clear.

6. Turn off heat and allow the
 solution to cool to room

 temperature.

7. Sterile-filter the solution
 (e.g., using a 0.22 µm filter)

 if required for your application.

End: Clear aqueous solution
of aluminum lactate.

Click to download full resolution via product page

Fig 2. Experimental workflow for dissolving aluminum lactate in water.
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Methodology:

Preparation: Place a magnetic stir bar into a clean glass beaker and add the required volume

of deionized water.

Heating: Place the beaker on a magnetic stir plate with a heating function. Begin stirring and

gently heat the water to 50-70°C.

Weighing: Accurately weigh the desired amount of aluminum lactate powder.

Addition: Slowly add the powder to the warm, stirring water. Adding the powder gradually to

the vortex will aid dispersion and prevent clumping.

Dissolution: Continue to stir the solution until all the powder has dissolved and the solution is

clear and free of particulates. This may take 15-30 minutes depending on the concentration.

Cooling: Once dissolved, turn off the heat and allow the solution to cool to room temperature

while stirring continues.

Storage: Transfer the solution to a sterile, sealed container. Store at room temperature.[2]

Protocol 2: General Method for Testing Solubility in
Organic Solvents
Use this protocol to assess the solubility of aluminum lactate in a solvent for which no data is

available.

Methodology:

Small Scale Test: Add a small, measured volume (e.g., 1 mL) of the desired solvent (e.g.,

ethanol, DMSO) to a small vial.

Incremental Addition: Add a very small, pre-weighed amount of aluminum lactate powder

(e.g., 1 mg) to the vial.

Agitation: Cap the vial and agitate vigorously. Use a vortex mixer if available. Sonication in a

water bath can also be tested to aid dissolution.
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Observation: Observe if the powder dissolves completely.

Titration: If the powder dissolves, continue adding small, pre-weighed increments of powder,

agitating thoroughly after each addition, until no more powder will dissolve and solid particles

remain.

Calculation: Calculate the approximate solubility by dividing the total mass of dissolved

powder by the volume of the solvent.

Temperature Effects: Repeat the process at an elevated temperature (use caution with

flammable solvents) to determine if heat improves solubility.

Biological Context: Lactate Anion Signaling
While aluminum lactate's primary roles in drug development are often as an astringent or a

component in formulations, the lactate anion itself is a key signaling molecule in human

physiology. Understanding these pathways can provide important context for researchers.

Lactate, once dismissed as a metabolic waste product, is now recognized as a critical player in

cell-to-cell communication, regulating metabolism, inflammation, and immune responses. It

exerts its effects primarily through the activation of the G protein-coupled receptor, HCA1 (also

known as GPR81).
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Extracellular Space

Target Cell (e.g., Adipocyte, Immune Cell)

Lactate Anion

HCA1 Receptor
(GPR81)

Binds & Activates

Gi Protein

Activates

Adenylyl Cyclase (AC)

Inhibits

cAMP

Converts ATP to

Protein Kinase A (PKA)

Activates

Cellular Response
(e.g., Inhibition of Lipolysis,
Modulation of Inflammation)

Phosphorylates Targets

Note: This diagram illustrates the signaling
 of the lactate anion. Aluminum lactate serves

 as a source of this ion, but the complex
 itself is not the signaling molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminium lactate - Wikipedia [en.wikipedia.org]

2. usbio.net [usbio.net]

3. Aluminum Lactate or Aluminium Lactate Manufacturers [lacticacid.net]

4. ALUMINUM LACTATE CAS#: 18917-91-4 [m.chemicalbook.com]

5. ammol.org [ammol.org]

6. lohtragon.com [lohtragon.com]

7. ANALYTICAL METHODS - Toxicological Profile for Aluminum - NCBI Bookshelf
[ncbi.nlm.nih.gov]

8. lohmann-minerals.com [lohmann-minerals.com]

To cite this document: BenchChem. ["dissolving aluminum lactate powder effectively in
various solvents"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044824#dissolving-aluminum-lactate-powder-
effectively-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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